Cas no 63262-97-5 (2,2-Dibromo-1-methylcyclopropanecarbonitrile)
63262-97-5 structure
Product Name:2,2-Dibromo-1-methylcyclopropanecarbonitrile
CAS No:63262-97-5
MF:C5H5Br2N
MW:238.907899618149
CID:2189110
PubChem ID:594146
Update Time:2025-04-21
2,2-Dibromo-1-methylcyclopropanecarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2,2-Dibromo-1-methylcyclopropanecarbonitrile
- 2,2-dibromo-1-methylcyclopropane-1-carbonitrile
- 2,2-Dibromo-1-methylcyclopropanecarbonitrile #
- DTXSID20344054
- Cyclopropanecarbonitrile, 2,2-dibromo-1-methyl-
- USNDLMWKPKVOAR-UHFFFAOYSA-N
- 1,1-dibromo-2-cyano-2-methylcyclo-propane
- DB-312966
- DTXCID40295130
- 63262-97-5
-
- Inchi： 1S/C5H5Br2N/c1-4(3-8)2-5(4,6)7/h2H2,1H3
- InChI Key： USNDLMWKPKVOAR-UHFFFAOYSA-N
- SMILES： BrC1(CC1(C#N)C)Br
Computed Properties
- Exact Mass: 238.87682g/mol
- Monoisotopic Mass: 236.87887g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 23.8Ų
2,2-Dibromo-1-methylcyclopropanecarbonitrile Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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